Cas no 65271-28-5 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-, sodium salt(1:4))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-, sodium salt(1:4)
• CAS No: 65271-28-5
• MF: C₂₄H₁₆N₄Na₄O₁₄S₄
• MW: 804.621324539185
• CID: 511999
• PubChem ID: 135571071
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-, sodium salt(1:4) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-, sodium salt(1:4)
• tetrasodium 4,5-dihydroxy-3,6-bis[(4-methyl-2-sulphonatophenyl)azo]naphthalene-2,7-disulphonate
• tetrasodium (3E,6E)-3,6-bis[2-(4-methyl-2-sulfonatophenyl)hydrazinylidene]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonate
• Tetrasodium 4,5-dihydroxy-3,6-bis((4-methyl-2-sulphonatophenyl)azo)naphthalene-2,7-disulphonate
• 65271-28-5
• EINECS 265-665-3
• NS00087951

• Inchi： 1S/C24H20N4O14S4.4Na/c1-11-3-5-14(16(7-11)43(31,32)33)25-27-21-18(45(37,38)39)9-13-10-19(46(40,41)42)22(24(30)20(13)23(21)29)28-26-15-6-4-12(2)8-17(15)44(34,35)36;;;;/h3-10,29-30H,1-2H3,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42);;;;/q;4*+1/p-4/b27-25+,28-26+;;;;
• InChI Key： VQOGZWSJYAHWJQ-PASCWWRVSA-J
• SMILES： S(C1C(=C(C2=C(C(=C(C=C2C=1)S(=O)(=O)[O-])/N=N/C1C=CC(C)=CC=1S(=O)(=O)[O-])O)O)/N=N/C1C=CC(C)=CC=1S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 803.91388
• Monoisotopic Mass: 803.913663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1730
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 345

Experimental Properties

• PSA: 318.7